Cas no 392294-91-6 (N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 392294-91-6
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 6163135
• PubChem ID: 3505298
• Update Time: 2025-07-17

N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• Oprea1_619605
• N-(2,5-dimethylphenyl)-2-((5-(2-(4-methoxyphenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• SR-01000005975
• SR-01000005975-1
• 392294-91-6
• F0417-0512
• N-(2,5-dimethylphenyl)-2-({5-[2-(4-methoxyphenyl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• AKOS024576836

• Inchi： 1S/C21H22N4O3S2/c1-13-4-5-14(2)17(10-13)22-19(27)12-29-21-25-24-20(30-21)23-18(26)11-15-6-8-16(28-3)9-7-15/h4-10H,11-12H2,1-3H3,(H,22,27)(H,23,24,26)
• InChI Key： WLQMDEWMWSJQHC-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC2C=CC(=CC=2)OC)=O)S1)CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Research Brief on N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 392294-91-6)

In recent years, the compound N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 392294-91-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and acetamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, biological activity, and potential clinical applications.

The structural complexity of N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide suggests its ability to interact with multiple biological targets. Recent studies have focused on elucidating its binding affinity towards key enzymes and receptors involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm its selectivity and efficacy, paving the way for further optimization of its pharmacokinetic properties.

Beyond its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide induces apoptosis in several cancer cell lines, including breast and colon cancer. The mechanism involves the activation of caspase-3 and the downregulation of Bcl-2, key regulators of programmed cell death. These findings underscore the compound's dual functionality, making it a valuable candidate for multifunctional drug development.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in formulation technology, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews highlighted the role of nanotechnology in enhancing the therapeutic index of thiadiazole derivatives, which could be applicable to this compound.

In conclusion, N-(2,5-dimethylphenyl)-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activity, combined with ongoing research into its optimization and delivery, positions it as a compound of significant interest in the pharmaceutical industry. Future studies should focus on advancing its preclinical profile and exploring its potential in combination therapies, ultimately bridging the gap between laboratory research and clinical utility.